Cas no 1034467-84-9 (5-Cyclopropyl-2-fluoro-4-iodopyridine)

• Product Name: 5-Cyclopropyl-2-fluoro-4-iodopyridine
• CAS No: 1034467-84-9
• MF: C₈H₇FIN
• MW: 263.050757646561
• CID: 1092761
• PubChem ID: 66738431
• Update Time: 2025-06-09

5-Cyclopropyl-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-2-fluoro-4-iodopyridine
• AKOS022187456
• 1034467-84-9
• AT27321
• SCHEMBL595542
• DB-413945
• DS-8768

• Inchi： 1S/C8H7FIN/c9-8-3-7(10)6(4-11-8)5-1-2-5/h3-5H,1-2H2
• InChI Key： BBPWTPNPVSSCRJ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1C1CC1)F

Computed Properties

• Exact Mass: 262.96072g/mol
• Monoisotopic Mass: 262.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Cyclopropyl-2-fluoro-4-iodopyridine

Comprehensive Overview of 5-Cyclopropyl-2-fluoro-4-iodopyridine (CAS No. 1034467-84-9): Properties, Applications, and Industry Insights

5-Cyclopropyl-2-fluoro-4-iodopyridine (CAS No. 1034467-84-9) is a high-value halogenated pyridine derivative widely recognized for its versatile role in pharmaceutical and agrochemical research. This compound features a unique cyclopropyl-fluoro-iodo substitution pattern, making it a critical intermediate in the synthesis of bioactive molecules. Its iodopyridine scaffold is particularly sought after in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, which are pivotal in modern drug discovery pipelines.

In recent years, the demand for 5-Cyclopropyl-2-fluoro-4-iodopyridine has surged due to its applications in small-molecule drug development, especially in oncology and CNS therapeutics. Researchers frequently search for "iodopyridine synthesis methods" or "fluorinated pyridine building blocks," reflecting its relevance in medicinal chemistry. The compound’s meta-substituted iodine atom offers exceptional reactivity for C–C bond formation, aligning with trends in fragment-based drug design and late-stage functionalization strategies.

From a structural perspective, the cyclopropyl group in 5-Cyclopropyl-2-fluoro-4-iodopyridine enhances metabolic stability, addressing common challenges like "improving drug half-life." This property is frequently discussed in forums focusing on ADME optimization (Absorption, Distribution, Metabolism, Excretion). Additionally, its fluoro substituent contributes to binding affinity, a hot topic in "fluorine in drug design" searches. The compound’s crystalline solid form (typically white to off-white) ensures handling precision in high-throughput screening workflows.

The agrochemical sector also leverages 5-Cyclopropyl-2-fluoro-4-iodopyridine for developing next-generation pesticides with improved environmental profiles. Queries like "halogenated pyridines in crop protection" underscore its role in creating low-residue formulations. Regulatory shifts toward greener chemistry further amplify interest in such intermediates, as they enable atom-efficient synthesis routes.

Analytical data for CAS No. 1034467-84-9 highlight its high purity (>98%) and stability under inert conditions, making it suitable for scale-up processes. Advanced techniques like HPLC-MS and NMR spectroscopy are commonly employed for quality verification, addressing lab professionals’ queries about "halogenated compound characterization." Storage recommendations typically suggest 2–8°C under argon to preserve reactivity.

Emerging trends in AI-driven molecular modeling have increased demand for specialized intermediates like 5-Cyclopropyl-2-fluoro-4-iodopyridine. Computational chemists frequently explore "pyridine derivatives for virtual screening" to accelerate hit-to-lead optimization. The compound’s balanced lipophilicity (LogP ~2.5) also aligns with BBB permeability studies, a key focus in neuropharmacology research.

In summary, 5-Cyclopropyl-2-fluoro-4-iodopyridine (CAS No. 1034467-84-9) bridges multiple scientific disciplines, from preclinical drug discovery to sustainable agrochemicals. Its synergy with cutting-edge technologies like machine learning in chemistry and green synthesis ensures enduring relevance. As industries prioritize efficient heterocyclic scaffolds, this compound remains a cornerstone for innovation.